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Introduction

Europium Selenide (EuSe) stands as a fascinating material within the realm of magnetic
semiconductors, exhibiting a complex interplay of magnetic exchange interactions that give rise
to its characteristic metamagnetic properties. This technical guide provides an in-depth
exploration of the core metamagnetic features of EuSe, detailing its magnetic phase
transitions, critical magnetic fields, and the experimental methodologies employed to elucidate
these phenomena. The information presented herein is intended to serve as a comprehensive
resource for researchers and scientists engaged in the study of magnetic materials and their
potential applications.

Magnetic Properties and Phase Transitions

Europium Selenide crystallizes in the rock-salt structure and is characterized by competing
nearest-neighbor (J1) ferromagnetic and next-nearest-neighbor (Jz2) antiferromagnetic
exchange interactions. This delicate balance of interactions leads to a rich magnetic phase
diagram with multiple distinct magnetic structures at low temperatures.

Below its Néel temperature (TN) of approximately 4.6 K, EuSe enters a complex
antiferromagnetic (AFM) state. The application of an external magnetic field induces a series of
first-order metamagnetic phase transitions, ultimately leading to a fully aligned ferromagnetic
(FM) state. The sequence of these transitions is temperature-dependent.
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Quantitative Data Summary

The following tables summarize the key quantitative data related to the metamagnetic

properties of EuSe.

Parameter Value Reference(s)
Crystal Structure Rock-salt (cubic) [1]
Néel Temperature (TN) ~4.6 K [2]
Curie-Weiss Temperature Positive (indicating FM J1) [1]
Table 1: General Magnetic Properties of EuSe
Magnetic Field .
Temperature (K) Transition Reference(s)
(mT)
Antiferromagnetic to
4.25 ~150 _ [3]
Ferromagnetic
Antiferromagnetic to
1.75 ~60 _ . [3]
Ferrimagnetic (FiM)
Ferrimagnetic (FiM) to
1.75 ~280 [3]

Ferromagnetic (FM)

Table 2: Critical Magnetic Fields for Metamagnetic Transitions in EuSe
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Magnetic Phase

Description

Antiferromagnetic (AFM)

At zero or low magnetic fields below TN, EuSe
exhibits complex antiferromagnetic ordering.
Several AFM structures, such as NSNS (type-ll
AFM) and NNSS (a more complex ordering),

have been identified.[4]

Ferrimagnetic (FiM)

At intermediate magnetic fields, a ferrimagnetic
phase (e.g., NNS) can be stabilized, where
some magnetic moments are aligned

antiparallel but result in a net magnetic moment.

[4]

Ferromagnetic (FM)

At high magnetic fields, all Eu2* magnetic
moments align with the applied field, and the

material behaves as a ferromagnet.

Table 3: Description of Magnetic Phases in EuSe

Experimental Protocols

The characterization of the metamagnetic properties of EuSe relies on a suite of sensitive

experimental techniques. Below are detailed methodologies for the key experiments cited.

Magnetization Measurements (Vibrating Sample

Magnetometry - VSM)

Objective: To measure the magnetic moment of EuSe as a function of applied magnetic field

and temperature to identify phase transitions and determine critical fields.

Methodology:

o Sample Preparation: A single crystal or powdered sample of EuSe is mounted on a sample

holder. For single-crystal studies, the crystallographic orientation of the sample with respect

to the applied magnetic field is carefully controlled.
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e Instrumentation: A vibrating sample magnetometer (VSM) equipped with a cryostat for low-
temperature measurements is used.[5]

e Measurement Procedure:
o The sample is cooled to the desired temperature below TN (e.g., 1.8 K).

o The magnetic field is swept from zero to a value sufficient to induce the ferromagnetic
state (e.g., 5 T) and then back to zero to measure a full hysteresis loop. The field sweep
rate is kept low to ensure the system is in thermal equilibrium.

o The induced voltage in the pickup coils, which is proportional to the sample's magnetic
moment, is measured using a lock-in amplifier.

o The measurement is repeated at various temperatures to map out the temperature
dependence of the critical fields.

» Data Analysis: The raw data (voltage vs. field) is converted to magnetic moment (emu) vs.
field (Oe or T). Critical fields are identified as the fields at which abrupt changes in
magnetization occur.

Neutron Diffraction

Objective: To determine the microscopic magnetic structure of EuSe in its different magnetic
phases.

Methodology:

o Sample Preparation: A powdered sample or a single crystal of EuSe is loaded into a sample
holder suitable for low-temperature neutron diffraction experiments.

 Instrumentation: A neutron powder or single-crystal diffractometer at a neutron source
(nuclear reactor or spallation source) is used. The instrument is equipped with a cryostat and
a magnet to control the sample temperature and applied magnetic field.

o Measurement Procedure:
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o A neutron diffraction pattern is collected in the paramagnetic state (above TN) to
determine the nuclear structure.

o The sample is cooled to a temperature below TN in zero magnetic field, and a diffraction
pattern is collected to identify the magnetic Bragg peaks associated with the
antiferromagnetic ordering.

o A magnetic field is applied, and diffraction patterns are collected at various field strengths
corresponding to the different magnetic phases observed in magnetization measurements.

o Data Analysis (Rietveld Refinement):
o The collected diffraction patterns are analyzed using the Rietveld refinement method.[6][7]

o The crystal and magnetic structures are modeled, and the calculated diffraction pattern is
fitted to the experimental data by refining structural and magnetic parameters, such as
lattice parameters, atomic positions, and the direction and magnitude of the magnetic
moments.[8]

Specific Heat Measurements

Objective: To measure the heat capacity of EuSe as a function of temperature and magnetic
field to detect the thermodynamic signatures of the magnetic phase transitions.

Methodology:

o Sample Preparation: A small, well-characterized sample of EuSe is used. The mass of the
sample is accurately measured.

e Instrumentation: A calorimeter, often integrated into a physical property measurement system
(PPMS), is used. Differential Scanning Calorimetry (DSC) is a common technique.[9]

e Measurement Procedure:

o The heat capacity is measured as a function of temperature at a constant magnetic field
(including zero field). The temperature is typically swept at a slow, controlled rate.
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o The measurement is repeated at various applied magnetic fields to observe the shift in the
transition temperatures.

o Data Analysis: The specific heat is plotted as a function of temperature. Phase transitions are
identified by sharp peaks or anomalies in the specific heat curve. The entropy change
associated with the transition can be calculated by integrating the specific heat peak.

Visualizations
Signaling Pathways and Logical Relationships

Temperature < 4.6 K
Temperature > 4.6 K Increasing B-field

Cooling (e.g., ~150 mT at 4.25 K)
&9 GrEN Y Increasing B-field

(e.g., ~280 mT at 1.75 K

Click to download full resolution via product page

Caption: Magnetic phase transitions in EuSe as a function of temperature and magnetic field.

Experimental Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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